![molecular formula C21H18N4 B6419141 6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine CAS No. 1018070-26-2](/img/structure/B6419141.png)
6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine, also known as 6MPQ, is an organic compound that has been studied for its potential applications in the scientific research field. 6MPQ has been found to have a range of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Mechanism of Action
Target of Action
The primary targets of 6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine are the FLT3-ITD and BCR-ABL pathways . These pathways play crucial roles in cell proliferation and survival, particularly in the context of certain cancers.
Mode of Action
This compound acts as an inhibitor of the FLT3-ITD and BCR-ABL pathways . It binds to these targets, preventing their normal function and leading to a disruption in the signaling processes they control. This compound also potently inhibits FLT3-ITD/D835Y and FLT3-ITD/F691L secondary mutants , which are often associated with resistance to other FLT3 inhibitors.
Biochemical Pathways
The FLT3-ITD and BCR-ABL pathways are involved in a variety of biochemical processes. Inhibition of these pathways by this compound can lead to a decrease in cell proliferation and survival, particularly in cancer cells that rely on these pathways for growth and survival .
Result of Action
The inhibition of the FLT3-ITD and BCR-ABL pathways by this compound can lead to a decrease in cell proliferation and survival . This can result in the death of cancer cells that rely on these pathways for growth and survival, potentially leading to a reduction in tumor size and progression.
Advantages and Limitations for Lab Experiments
The use of 6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine in laboratory experiments has several advantages and limitations. One advantage of using this compound is that it is relatively easy to synthesize, which makes it a cost-effective option for laboratory experiments. However, the mechanism of action of this compound is still not fully understood, which can limit the effectiveness of experiments using this compound. In addition, this compound can be toxic at high concentrations, which can limit its use in laboratory experiments.
Future Directions
There are several potential future directions for 6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine research. One potential direction is to further investigate its potential therapeutic effects, as well as its potential mechanisms of action. In addition, further research could be conducted to investigate the potential of this compound as an anti-inflammatory agent and an antioxidant. Finally, further research could be conducted to investigate the potential of this compound as an anti-cancer agent.
Synthesis Methods
6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine can be synthesized through a two-step process. The first step involves the condensation of 4-chlorophenylhydrazine with 3-methylpyridine to form an intermediate product called 6-methyl-4-phenyl-2-quinazolinone. The second step involves the reaction of this intermediate product with dimethylformamide and sodium hydroxide to form this compound.
Scientific Research Applications
6-methyl-4-phenyl-N-[(pyridin-3-yl)methyl]quinazolin-2-amine has been studied for its potential applications in the scientific research field. It has been found to have potential applications in the treatment of various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. In addition, this compound has been studied for its potential use as an anti-inflammatory agent, as well as for its potential use as an antioxidant.
properties
IUPAC Name |
6-methyl-4-phenyl-N-(pyridin-3-ylmethyl)quinazolin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4/c1-15-9-10-19-18(12-15)20(17-7-3-2-4-8-17)25-21(24-19)23-14-16-6-5-11-22-13-16/h2-13H,14H2,1H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUWJMAWORWXJQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NCC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.